Cas no 1509561-26-5 (tert-butyl 1-amino-5-azaspiro[2.5]octane-5-carboxylate)

• Product Name: tert-butyl 1-amino-5-azaspiro[2.5]octane-5-carboxylate
• CAS No: 1509561-26-5
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 4607653
• Update Time: 2025-06-08

tert-butyl 1-amino-5-azaspiro[2.5]octane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-amino-5-azaspiro[2.5]octane-5-carboxylate

• Inchi： 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-6-4-5-12(8-14)7-9(12)13/h9H,4-8,13H2,1-3H3
• InChI Key： UBFVBBDUCZLJAJ-UHFFFAOYSA-N
• SMILES： C1(N)C2(CCCN(C(OC(C)(C)C)=O)C2)C1

Additional information on tert-butyl 1-amino-5-azaspiro[2.5]octane-5-carboxylate

Introduction to Tert-butyl 1-amino-5-azaspiro[2.5]octane-5-carboxylate (CAS No. 1509561-26-5)

Tert-butyl 1-amino-5-azaspiro[2.5]octane-5-carboxylate, with the chemical identifier CAS No. 1509561-26-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic amine derivative has garnered attention due to its unique structural features and potential applications in drug development. The compound’s molecular framework, characterized by a spiro linkage between a nitrogen-containing heterocycle and an eight-membered carbon ring, presents a versatile scaffold for modulating biological targets.

The tert-butyl substituent at the carboxylate position introduces steric hindrance, which can influence the compound’s solubility, metabolic stability, and binding affinity to biological receptors. This feature makes it particularly valuable in the design of enzyme inhibitors and receptor modulators. The presence of an amino group further enhances its reactivity, allowing for further functionalization through coupling reactions or derivatization, which is crucial for optimizing pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of spirocyclic compounds like 1-amino-5-azaspiro[2.5]octane-5-carboxylate in addressing complex biological pathways. Studies suggest that the spirocyclic core can stabilize transition states and improve binding interactions with protein targets, making it an attractive motif for drug discovery. The azaspiro[2.5]octane scaffold, in particular, has been explored for its role in modulating neurotransmitter systems, including GABA receptors and serotonin receptors, which are implicated in neurological disorders.

In the context of modern drug development, Tert-butyl 1-amino-5-azaspiro[2.5]octane-5-carboxylate represents a promising candidate for further investigation. Its structural complexity allows for fine-tuning of pharmacological properties, while its novelty suggests potential therapeutic benefits that have not yet been fully explored. Researchers are increasingly leveraging high-throughput screening and structure-based drug design to identify derivatives with enhanced efficacy and reduced side effects.

The compound’s carboxylate group provides a site for covalent attachment to other biomolecules, enabling the development of prodrugs or targeted delivery systems. This versatility is particularly relevant in oncology research, where spirocyclic compounds have shown promise as inhibitors of kinases and other enzymes involved in cancer progression. Additionally, the tert-butyl group’s lipophilicity can be exploited to improve membrane permeability, a critical factor in oral bioavailability.

Emerging research also suggests that 1-amino-5-azaspiro[2.5]octane-5-carboxylate may exhibit anti-inflammatory properties by interacting with cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs). These interactions could make it a valuable component in therapeutic strategies targeting chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease. The compound’s ability to cross the blood-brain barrier further opens avenues for treating central nervous system disorders.

The synthesis of Tert-butyl 1-amino-5-azaspiro[2.5]octane-5-carboxylate involves multi-step organic reactions, including cyclization and functional group transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have enabled more efficient and scalable production processes. These advancements are crucial for translating laboratory discoveries into clinical applications.

From a medicinal chemistry perspective, the optimization of tert-butyl 1-amino-5-azaspiro[2.5]octane-5-carboxylate requires a balanced approach to maximize potency while minimizing toxicity. Structure-activity relationship (SAR) studies are being conducted to evaluate how modifications at different positions of the molecule impact its biological activity. Such studies are essential for guiding the development of next-generation analogs with improved pharmacological profiles.

The growing interest in spirocyclic compounds like 1-amino-5-azaspiro[2.5]octane-5-carboxylate is reflected in the increasing number of patents and publications focusing on their synthesis and applications. Pharmaceutical companies are investing heavily in exploring these molecules as starting points for novel drug candidates, recognizing their potential to address unmet medical needs.

In conclusion, Tert-butyl 1-amino-5-azaspiro[2.5]octane-5-carboxylate (CAS No. 1509561-26-5) is a structurally intriguing compound with significant pharmaceutical promise. Its unique scaffold and functional groups make it a valuable tool for drug discovery efforts targeting neurological disorders, inflammation, and cancer. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of innovative therapies.